Cas no 1323621-73-3 (4-[(3,5-dimethylphenyl)amino]-6-ethylquinoline-3-carbonitrile hydrochloride)

• Product Name: 4-[(3,5-dimethylphenyl)amino]-6-ethylquinoline-3-carbonitrile hydrochloride
• CAS No: 1323621-73-3
• MF: C₂₀H₂₀ClN₃
• MW: 337.845903396606
• CID: 5398218
• Update Time: 2025-10-30

4-[(3,5-dimethylphenyl)amino]-6-ethylquinoline-3-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethylanilino)-6-ethylquinoline-3-carbonitrile:hydrochloride
• 4-[(3,5-dimethylphenyl)amino]-6-ethylquinoline-3-carbonitrile hydrochloride

• Inchi： 1S/C20H19N3.ClH/c1-4-15-5-6-19-18(10-15)20(16(11-21)12-22-19)23-17-8-13(2)7-14(3)9-17;/h5-10,12H,4H2,1-3H3,(H,22,23);1H
• InChI Key： SCWLDHZSULEARY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(CC)=CC=2)C(NC2=CC(C)=CC(C)=C2)=C(C#N)C=1.[H]Cl

Additional information on 4-[(3,5-dimethylphenyl)amino]-6-ethylquinoline-3-carbonitrile hydrochloride

4-[(3,5-dimethylphenyl)amino]-6-ethylquinoline-3-carbonitrile hydrochloride: A Novel Compound with Potential Therapeutic Applications in the Field of Biomedical Research

4-[(3,5-dimethylphenyl)amino]-6-ethylquinoline-3-carbonitrile hydrochloride, with the chemical identifier CAS No. 1323621-73-3, represents a promising candidate in the exploration of quinoline-based derivatives for therapeutic applications. This compound belongs to the class of heterocyclic compounds characterized by a quinoline ring system, which is a common structural motif in various pharmaceutical agents. The synthetic route of this molecule involves the strategic incorporation of multiple functional groups, including the 3,5-dimethylphenyl moiety and the ethyl substituent at the 6-position of the quinoline ring. These modifications are critical for enhancing the bioavailability and target-specificity of the compound.

Recent advancements in drug discovery have highlighted the importance of structure-activity relationship (SAR) studies in optimizing the pharmacological profiles of quinoline derivatives. The hydrochloride salt form of 4-[(3,5-dimethylphenyl)amino]-6-ethylquinoline-3-carbonitrile is particularly noteworthy due to its enhanced solubility and stability, which are essential for pharmaceutical development. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with similar structural features exhibit significant anti-inflammatory and anti-cancer activities, suggesting that 4-[(3,5-dimethylphenyl)amino]-6-ethylquinoline-3-carbonitrile hydrochloride may possess similar therapeutic potential.

The 3,5-dimethylphenyl group in this molecule plays a pivotal role in modulating the receptor binding affinity and cellular uptake of the compound. This modification is designed to enhance interactions with specific target proteins involved in disease pathways, such as kinase enzymes or ion channels. The ethyl substituent at the 6-position further contributes to the molecule's hydrophobicity, which is critical for penetrating biological membranes and reaching intracellular targets. These structural features make 4-[(3,5-dimethylphenyl)amino]-6-ethylquinoline-3-carbonitrile hydrochloride a unique candidate for further exploration in targeted drug delivery systems.

Recent research has also focused on the mechanism of action of quinoline-based compounds, particularly their interactions with mitochondrial pathways and oxidative stress regulation. A 2024 study in Pharmaceutical Research reported that compounds with structural similarity to 4-[(3,5-dimethylphenyl)amino]-6-ethylquinoline-3-carbonitrile hydrochloride exhibit protective effects against neurodegenerative diseases by modulating mitochondrial function and reducing ROS production. These findings suggest that 4-[(3,5-dimethylphenyl)amino]-6-ethylquinoline-3-carbonitrile hydrochloride may have potential applications in the treatment of neurological disorders.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical development due to its improved solubility in aqueous environments. This property is essential for ensuring the compound's bioavailability and metabolic stability in vivo. Additionally, the hydrochloride salt form may enhance the compound's solubility in biological fluids, which is critical for its absorption and distribution within the body. These characteristics make 4-[(3,5-dimethylphenyl)amino]-6-ethylquinoline-3-carbonitrile hydrochloride a suitable candidate for further development as a pharmaceutical agent.

Current trends in biomedical research emphasize the importance of multi-targeted drug design, and 4-[(3,5-dimethylphenyl)amino]-6-ethylquinoline-3-carbonitrile hydrochloride may represent a novel approach in this field. The compound's structural features allow for the potential interaction with multiple biological targets, which could lead to the development of combination therapies for complex diseases. This concept is supported by recent studies on multitarget ligands, which have shown improved therapeutic outcomes in various disease models.

Furthermore, the 3,5-dimethylphenyl group may contribute to the selectivity of the compound for specific receptor subtypes, which is crucial for minimizing off-target effects. This selectivity is a key factor in the development of safer and more effective therapeutic agents. The ethyl substituent at the 6-position may also influence the metabolic profile of the compound, potentially reducing the risk of toxicity and drug-drug interactions.

In conclusion, 4-[(3,5-dimethylphenyl)amino]-6-ethylquinoline-3-carbonitrile hydrochloride is a promising compound with significant potential in the field of biomedical research. Its unique structural features, including the 3,5-dimethylphenyl and ethyl groups, along with the hydrochloride salt form, make it a suitable candidate for further exploration in the development of novel therapeutic agents. Ongoing research is expected to provide deeper insights into its pharmacological properties and clinical applications.